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Compound of Interest

Compound Name:
2-chloro-N-methylethanamine

hydrochloride

Cat. No.: B134941 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-N-methylethanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
chloro-N-methylethanamine hydrochloride. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure to 2-chloro-
N-methylethanamine hydrochloride. The following table summarizes the required PPE for

handling this compound.
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PPE Category Specification
Standard Compliance
(Example)

Eye Protection
Tightly fitting safety goggles

with side-shields.
EN 166 (EU) or NIOSH (US)

Hand Protection

Chemical-impermeable gloves.

Gloves must be inspected prior

to use.

EN 374

Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

or disposable gown should be

worn.

-

Respiratory Protection

Use only in a well-ventilated

area. If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator.[1]

-

Safe Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of degradation or puncture.

Dispensing: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to prevent

ignition sources.
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Contact Avoidance: Avoid all contact with skin and eyes.[1] In case of accidental contact,

follow the first aid measures outlined below.

Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[1]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed and store it in a locked area.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention

immediately.[1]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[1]

Disposal Plan
All waste materials, including the chemical itself and any contaminated PPE, must be disposed

of as hazardous waste.
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Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with local, state, and federal regulations.[1] Do not allow the

chemical to enter drains.[1]

Contaminated PPE: Used gloves, gowns, and other disposable materials should be collected

in a designated, labeled hazardous waste container for proper disposal.

Safe Handling Workflow
The following diagram illustrates the step-by-step process for safely handling 2-chloro-N-
methylethanamine hydrochloride in a laboratory setting.
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Caption: Workflow for safe handling of 2-chloro-N-methylethanamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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